Cas no 1804087-50-0 (Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate)
Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate
-
- Inchi: 1S/C14H14ClNO3/c1-2-19-14(18)7-11-4-3-10(9-16)5-12(11)6-13(17)8-15/h3-5H,2,6-8H2,1H3
- InChI Key: LRXQCXAYDWNNKV-UHFFFAOYSA-N
- SMILES: ClCC(CC1C=C(C#N)C=CC=1CC(=O)OCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 374
- XLogP3: 2
- Topological Polar Surface Area: 67.2
Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015021741-250mg |
Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate |
1804087-50-0 | 97% | 250mg |
484.80 USD | 2021-06-18 | |
| Alichem | A015021741-500mg |
Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate |
1804087-50-0 | 97% | 500mg |
847.60 USD | 2021-06-18 | |
| Alichem | A015021741-1g |
Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate |
1804087-50-0 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate
Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate: A Comprehensive Overview
Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate, identified by the CAS number 1804087-50-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a phenyl ring substituted with an ethoxyacetyl group at position 2, a chlorinated ketone moiety at position 3, and a cyano group at position 4. These structural features contribute to its intriguing chemical properties and biological activity.
Recent studies have highlighted the importance of Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate in the context of medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of novel therapeutic agents. The compound's structure suggests that it may interact with various biological targets, including enzymes and receptors, making it a promising candidate for further investigation.
The synthesis of this compound involves a multi-step process that combines principles of organic synthesis, such as nucleophilic substitution and condensation reactions. The use of advanced techniques like microwave-assisted synthesis has been reported to enhance the efficiency and yield of the reaction. These advancements underscore the importance of continuous innovation in synthetic methodology to meet the demands of modern drug discovery.
From a structural standpoint, the presence of the cyano group at position 4 introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. Similarly, the chlorinated ketone moiety at position 3 adds complexity to the molecule's electronic environment, potentially enhancing its ability to participate in hydrogen bonding or other non-covalent interactions. Such characteristics are crucial in determining the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion.
Recent research has also focused on the pharmacological evaluation of Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate. In vitro studies have demonstrated its ability to inhibit certain enzymatic pathways, suggesting potential applications in treating conditions associated with abnormal enzyme activity. Additionally, preliminary toxicity studies indicate that the compound exhibits a favorable safety profile, which is essential for its consideration as a drug candidate.
The application of computational chemistry tools has further enriched our understanding of this compound. Molecular docking studies have provided insights into how it interacts with target proteins at the atomic level. These findings are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.
In conclusion, Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate represents a compelling example of how structural complexity can translate into functional diversity. With ongoing research uncovering new facets of its chemical and biological behavior, this compound continues to be a focal point for scientific exploration. As advancements in analytical techniques and computational modeling continue to evolve, so too will our ability to harness its full potential in various fields.
1804087-50-0 (Ethyl 2-(3-chloro-2-oxopropyl)-4-cyanophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)